Cas no 5726-25-0 (2-methylcyclohexyl octanoate)

• Product Name: 2-methylcyclohexyl octanoate
• CAS No: 5726-25-0
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 946709
• PubChem ID: 230153
• Update Time: 2025-04-19

2-methylcyclohexyl octanoate Chemical and Physical Properties

Names and Identifiers

• 2-methylcyclohexyl octanoate
• (2-methylcyclohexyl) octanoate
• DTXSID90282151
• 5726-25-0
• NSC-24734
• NSC24734
• SCHEMBL26106904

• Inchi： 1S/C15H28O2/c1-3-4-5-6-7-12-15(16)17-14-11-9-8-10-13(14)2/h13-14H,3-12H2,1-2H3
• InChI Key： ZFUKUODGBHPRJR-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCC)=O)C1CCCCC1C

Computed Properties

• Exact Mass: 240.20904
• Monoisotopic Mass: 240.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.91
• Boiling Point: 292.1°C at 760 mmHg
• Flash Point: 135.9°C
• Refractive Index: 1.456
• PSA: 26.3